Cas no 1146290-43-8 (2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid)

• Product Name: 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid
• CAS No: 1146290-43-8
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD11858133
• CID: 4572638
• Update Time: 2025-11-03

2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]thiazole-5-carboxylic acid, 2-methyl-
• 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid
• 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid

• MDL： MFCD11858133
• Inchi： 1S/C7H6N2O2S/c1-3-8-4-2-5(7(10)11)9-6(4)12-3/h2,9H,1H3,(H,10,11)
• InChI Key： YZIHYCUXUAYKKQ-UHFFFAOYSA-N
• SMILES： S1C2NC(C(O)=O)=CC=2N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolothiazoles

Additional information on 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid

2-Methyl-4H-Pyrrolo[3,2-d][1,3]Thiazole-5-Carboxylic Acid (CAS No. 1146290-43-8): A Comprehensive Overview

2-Methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid (CAS No. 1146290-43-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinct structural features, which include a pyrrolo[3,2-d][1,3]thiazole core and a carboxylic acid functional group. The combination of these features endows the molecule with a range of biological activities and potential therapeutic applications.

The pyrrolo[3,2-d][1,3]thiazole scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the carboxylic acid group further enhances the compound's solubility and reactivity, making it an attractive candidate for drug development. Recent studies have highlighted the potential of 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities.

In the realm of anti-inflammatory research, 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid has shown promising results in inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of prostaglandins and leukotrienes, which are major contributors to inflammation. By selectively inhibiting these enzymes, 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid can potentially reduce inflammation without causing significant side effects associated with non-selective inhibitors.

Furthermore, recent advancements in antiviral research have identified 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid as a potential inhibitor of viral replication. Studies have demonstrated its ability to interfere with the replication cycle of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves targeting viral enzymes and proteins essential for viral replication, thereby reducing viral load and preventing the spread of infection.

In the context of cancer research, 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid has shown promising anticancer properties. It has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it can inhibit the activity of kinases such as AKT and ERK, which are often dysregulated in cancer cells. This makes 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid a valuable lead compound for the development of novel anticancer therapies.

The structural versatility of 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid also allows for easy modification through synthetic chemistry. This flexibility enables researchers to optimize the compound's pharmacological properties by introducing various functional groups or substituents. For instance, modifications at the 2-position or other sites can enhance solubility, stability, or target specificity. Such optimizations are crucial for improving the drug-like properties of the molecule and advancing it through preclinical and clinical stages.

Recent studies have also explored the pharmacokinetic properties of 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for predicting the compound's behavior in vivo and optimizing its dosing regimens for therapeutic use.

In conclusion, 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid (CAS No. 1146290-43-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.